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Compound of Interest

Compound Name: Nortropine hydrochloride

Cat. No.: B1679973 Get Quote

This document provides detailed application notes and experimental protocols for the

quantitative determination of Nortriptyline hydrochloride (NOR), a tricyclic antidepressant, using

various spectrophotometric methods. These methods are essential for quality control in

pharmaceutical formulations and for research purposes.

Direct UV-Visible Spectrophotometry
This is a straightforward and rapid method for the quantification of NOR in bulk and

pharmaceutical dosage forms. The method relies on the inherent UV absorbance of the

nortriptyline molecule.

Application Note:

Direct UV-Vis spectrophotometry is suitable for the routine analysis of pure NOR and its

formulations where interference from excipients is minimal at the analytical wavelength. The

choice of solvent can influence the absorption maximum.

Experimental Protocol:

Apparatus: A double beam UV-Visible spectrophotometer with 1 cm quartz cuvettes.

Reagents and Solutions:
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Solvent: Acetonitrile, Methanol, or distilled water.[1][2]

Standard Stock Solution (1000 µg/mL): Accurately weigh 100 mg of Nortriptyline

hydrochloride and dissolve it in 100 mL of the chosen solvent.

Working Standard Solutions: Prepare a series of dilutions from the stock solution to obtain

concentrations in the linear range (e.g., 4-14 µg/mL in acetonitrile).[1]

Procedure:

Scan the working standard solution over the wavelength range of 200-400 nm to

determine the absorption maximum (λmax). The λmax is typically observed around 239-

240 nm.[1][2]

Measure the absorbance of the standard solutions at the determined λmax against a

solvent blank.

Plot a calibration curve of absorbance versus concentration.

For the assay of pharmaceutical formulations, an amount of powdered tablets equivalent

to a known weight of NOR is dissolved in the solvent, filtered, and diluted to fall within the

calibration range. The absorbance is then measured, and the concentration is determined

from the calibration curve.[1]

Quantitative Data Summary:

Method Solvent λmax (nm)
Linearity
Range (µg/mL)

Reference

Direct UV-Vis Acetonitrile 240 4-14 [1]

Direct UV-Vis Methanol 239 2-12 [3][4]

Direct UV-Vis Distilled Water 239 2-24 [2]

Area Under

Curve
DMSO 200-400 5-25 [5][6]

Workflow Diagram:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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